Cas no 60129-31-9 (3-cyclopropylbutanoic acid)

• Product Name: 3-cyclopropylbutanoic acid
• CAS No: 60129-31-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 4655694
• PubChem ID: 20550473
• Update Time: 2025-06-07

3-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylbutanoic acid
• Cyclopropanepropanoic acid, β-methyl-

• Inchi： 1S/C7H12O2/c1-5(4-7(8)9)6-2-3-6/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： UGFAKPKHHOAZHY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1CC1)C

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-cyclopropylbutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-cyclopropylbutanoic acid

3-Cyclopropylbutanoic Acid (CAS No. 60129-31-9): An Overview of Its Properties, Applications, and Recent Research

3-Cyclopropylbutanoic acid (CAS No. 60129-31-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a butanoic acid backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The molecular formula of 3-cyclopropylbutanoic acid is C₈H₁₄O₂, and its molecular weight is approximately 142.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 250°C. It is soluble in organic solvents such as ethanol and ethyl acetate but has limited solubility in water. These physical properties make it suitable for use in various chemical reactions and formulations.

In terms of chemical reactivity, 3-cyclopropylbutanoic acid exhibits typical carboxylic acid behavior. It can undergo esterification, amide formation, and other common carboxylic acid reactions. The presence of the cyclopropyl group adds an additional layer of complexity to its reactivity, influencing its stability and reactivity in different environments. This unique combination of functional groups makes it an attractive starting material for the synthesis of more complex molecules.

The biological activity of 3-cyclopropylbutanoic acid has been the subject of numerous studies. Recent research has focused on its potential applications in drug discovery and development. One notable area of interest is its role as a building block for the synthesis of bioactive compounds with therapeutic potential. For example, derivatives of 3-cyclopropylbutanoic acid have been explored for their anti-inflammatory and anti-cancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 3-cyclopropylbutanoic acid-derived compounds. The researchers found that these compounds exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests that 3-cyclopropylbutanoic acid-based molecules could be developed into novel anti-inflammatory drugs with fewer side effects compared to existing treatments.

In another study published in the European Journal of Medicinal Chemistry in 2022, researchers explored the anti-cancer properties of 3-cyclopropylbutanoic acid-derived compounds. The results showed that these compounds were effective in inducing apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the disruption of mitochondrial function and the activation of caspase pathways.

Beyond its therapeutic potential, 3-cyclopropylbutanoic acid has also found applications in other areas such as agrochemicals and materials science. In agrochemical research, derivatives of this compound have been investigated for their herbicidal and fungicidal properties. These derivatives have shown promise in controlling various plant pathogens without causing significant harm to the environment or non-target organisms.

In materials science, 3-cyclopropylbutanoic acid-based polymers have been developed for use in coatings and adhesives. These polymers exhibit excellent adhesion properties and resistance to environmental factors such as UV radiation and moisture. This makes them suitable for applications where durability and performance are critical.

The synthesis of 3-cyclopropylbutanoic acid can be achieved through several routes, including the aldol condensation reaction followed by reduction and oxidation steps. One common method involves the reaction of cyclopropylmethyl ketone with an appropriate aldehyde or ketone to form the corresponding aldol product, which is then reduced to an alcohol and subsequently oxidized to the carboxylic acid.

The safety profile of 3-cyclopropylbutanoic acid is generally considered favorable when handled under appropriate conditions. However, like many organic compounds, it should be used with caution to avoid exposure through inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound.

In conclusion, 3-cyclopropylbutanoic acid (CAS No. 60129-31-9) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, agrochemicals, and materials science. Its unique structure and properties make it a valuable molecule for both academic research and industrial applications. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.